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Compound of Interest

Compound Name: N-Methyl-N-phenylbenzamide

Cat. No.: B159178 Get Quote

An In-depth Technical Guide to N-Methyl-N-
phenylbenzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of N-Methyl-N-phenylbenzamide. The information is curated for professionals

in research and development, offering detailed data and protocols to support laboratory work

and drug discovery initiatives.

Chemical Identity and Structure
N-Methyl-N-phenylbenzamide is a tertiary amide with the chemical formula C₁₄H₁₃NO. Its

IUPAC name is N-methyl-N-phenylbenzamide.[1][2] The structure consists of a benzoyl group

attached to a nitrogen atom, which is also bonded to a methyl group and a phenyl group.

The chemical structure can be represented by the following diagram:
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Synthesis

Work-up & Purification

Dissolve N-methylaniline
in Dichloromethane

Add 10% aqueous
NaOH solution

Add benzoyl chloride
dropwise at 0-5 °C

Stir at room temperature
for 1-2 hours

Separate organic layer

Reaction Completion

Wash with water and brine

Dry over anhydrous MgSO₄

Filter drying agent

Concentrate under
reduced pressure

Purify by recrystallization
or column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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